Cas no 1823822-67-8 (tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate
• CAS No: 1823822-67-8
• MF: C₁₈H₂₁FN₂O₂
• MW: 316.369948148727
• CID: 4622944
• Update Time: 2025-05-20

tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate

• Inchi： 1S/C18H21FN2O2/c1-18(2,3)23-17(22)21-10-8-14(9-11-21)16(12-20)13-4-6-15(19)7-5-13/h4-7H,8-11H2,1-3H3
• InChI Key： VUKFZDKBNXUQBZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC/C(=C(\C#N)/C2=CC=C(F)C=C2)/CC1

Additional information on tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate (CAS No. 1823822-67-8)

Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate, with the chemical identifier CAS No. 1823822-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine core, a cyano-substituted aromatic ring, and a tert-butyl ester group. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The piperidine moiety is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. In particular, piperidine derivatives have been extensively explored for their potential applications in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The presence of the cyano(4-fluorophenyl)methylene group in this compound introduces additional electronic and steric effects that can modulate its biological activity. The fluorine atom at the para position of the phenyl ring further enhances the compound's lipophilicity and metabolic resistance, making it an attractive scaffold for drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate, facilitating its integration into broader pharmaceutical pipelines. Researchers have leveraged modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis to optimize the yield and purity of this intermediate. These innovations have not only improved the accessibility of the compound but also opened new avenues for exploring its pharmacological potential.

In the realm of drug discovery, Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate has been investigated for its potential role as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the cyano group and the fluorophenyl ring is particularly noteworthy, as it can influence both the binding kinetics and selectivity of enzyme targets. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against certain protein kinases, warranting further exploration.

The tert-butyl ester group in the molecular structure serves multiple purposes beyond mere structural stabilization. It can act as a protecting group during synthetic transformations, allowing for selective modification at other reactive sites. Additionally, esters are known to enhance solubility and bioavailability in certain drug formulations, making them favorable for clinical applications. The versatility of this functional group has prompted researchers to explore its role in prodrug design, where it can be cleaved under specific physiological conditions to release the active pharmacophore.

Recent publications highlight the use of Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate in combinatorial chemistry libraries, where its structural features contribute to generating diverse molecular scaffolds with enhanced biological activity. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates with improved efficacy and reduced toxicity. The compound's unique combination of functional groups makes it an ideal candidate for generating structurally diverse derivatives through iterative synthetic strategies.

The influence of substituents like the fluoro atom on pharmacokinetic properties has been well-documented in literature. Fluorinated aromatic compounds often exhibit increased metabolic stability due to electron-withdrawing effects that hinder oxidative degradation pathways. This characteristic is particularly advantageous in prolonging the half-life of drugs while maintaining therapeutic efficacy. In contrast, the cyano group introduces a polar site that can enhance interactions with biological targets, potentially improving binding affinity through hydrogen bonding or dipole-dipole interactions.

The synthesis of complex molecules like Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate continues to evolve with advancements in computational chemistry and artificial intelligence (AI). These technologies enable researchers to predict optimal reaction pathways and screen large datasets for potential synthetic routes more efficiently than traditional methods alone. Such innovations are accelerating the development of novel intermediates like this one, reducing time-to-market for new pharmaceuticals.

In conclusion, Tert-butyl 4-(cyano(4-fluorophenyl)methylene)piperidine-1-carboxylate (CAS No. 1823822-67-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research progresses, further exploration into its derivatives will likely uncover additional pharmacological benefits, reinforcing its value as a cornerstone molecule in modern medicinal chemistry.